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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822 Get Quote

Essential Safety and Handling Guide for 4,7-
Dimethoxy-1-indanone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4,7-Dimethoxy-1-indanone. The following

procedures for operation and disposal are designed to ensure a safe laboratory environment.

Physical and Chemical Properties
Property Value

CAS Number 52428-09-8[1][2]

Molecular Formula C₁₁H₁₂O₃[1][2]

Molecular Weight 192.21 g/mol [1][2]

Form Solid[1]

Melting Point 122-125 °C[1]

Storage Temperature -20°C[2]

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety.
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Equipment Specifications

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves should be inspected before use and

disposed of properly after handling.[4]

Body Protection A lab coat or a chemical-resistant apron.[3]

Respiratory Protection

For operations that may generate dust, a type

N95 (US) or type P1 (EN 143) dust mask is

recommended.[1]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Experimental Protocol: Safe Handling of 4,7-
Dimethoxy-1-indanone
This protocol outlines the step-by-step procedure for safely handling 4,7-Dimethoxy-1-
indanone in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure that a current Safety Data Sheet (SDS) for 4,7-Dimethoxy-1-indanone is
accessible.
Verify that the work area is clean and well-ventilated. A chemical fume hood is recommended
for handling the solid to minimize inhalation of any dust.
Confirm that an eyewash station and safety shower are readily accessible.
Don all required personal protective equipment (PPE) as specified in the table above.

2. Handling the Compound:

Before opening the container, allow it to equilibrate to room temperature to prevent moisture
condensation.
Carefully open the container in a designated area, preferably within a fume hood, to avoid
generating dust.
Use a clean spatula to weigh the desired amount of the compound on a tared weigh boat or
directly into a suitable reaction vessel.
If preparing a solution, add the solvent to the solid slowly to prevent splashing.
Keep the container tightly closed when not in use.

3. Spill and Accident Procedures:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation. Place
the spilled material and any contaminated cleaning materials into a sealed container for
disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.
In the event of personal exposure, follow the first aid measures outlined in the table above
and seek medical attention.

4. Disposal Plan:
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All waste containing 4,7-Dimethoxy-1-indanone, including contaminated consumables
(e.g., gloves, weigh boats, paper towels), should be considered chemical waste.[5]
Collect all waste in a clearly labeled, sealed, and appropriate container.[5]
Dispose of the chemical waste through a licensed hazardous waste disposal company.[5][6]
Always adhere to local, regional, and national regulations for hazardous waste disposal.[6]
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Caption: Workflow for the safe handling of 4,7-Dimethoxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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